2-{2,4-dichloro-6-[(cyclohexylamino)methyl]phenoxy}acetamide hydrochloride

• IUPAC Name: 2-[2,4-dichloro-6-[(cyclohexylamino)methyl]phenoxy]acetamide;hydrochloride
• InChI: InChI=1S/C15H20Cl2N2O2.ClH/c16-11-6-10(8-19-12-4-2-1-3-5-12)15(13(17)7-11)21-9-14(18)20;/h6-7,12,19H,1-5,8-9H2,(H2,18,20);1H
• InChI Key: HNWHFCINUXYQMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NCC2=C(C(=CC(=C2)Cl)Cl)OCC(=O)N.Cl
• Molecular Formula: C15H21Cl3N2O2
• Molecular Weight: 367.7 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multiple steps, including acetylation, esterification, and ester interchange reactions. For instance, the synthesis of 2-hydroxy-N-methyl-N-phenyl-acetamide, a compound with structural similarities, involves the acetylation of N-methylaniline with chloracetyl chloride, followed by esterification and ester interchange reactions, yielding high product yields under optimized conditions (Z. Zhong-cheng & Shu Wan-yin, 2002). Although not directly on the target compound, these methodologies may provide a basis for synthesizing related compounds by substituting the appropriate starting materials.

Molecular Structure Analysis

The molecular structure of similar compounds has been identified through various spectroscopic methods including IR, MS, and elemental analysis. For example, the structural characterization of N-Methyl-2-[4-(4-chlorophenoxy)phenoxy] acetamide was completed using IR and MS spectroscopy, confirming the expected molecular structure and functional groups (Gao Yonghong, 2009). These analytical techniques are crucial for verifying the structure of the synthesized compound.

Chemical Reactions and Properties

The chemical reactivity and interactions of compounds with similar functionalities include their reaction with different reagents and under varied conditions. For example, the reaction of N-(3-Chloro-1,4-dihydro-1,4-dioxo-2-naphthyl)acetamide with aromatic amines showcases the reactivity of the acylamide group in facilitating the formation of various heterocyclic compounds (N. Agarwal & R. Mital, 1976). This can provide insights into the reactivity patterns of the compound .

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure significantly influence a compound's application and handling. While specific data for 2-{2,4-dichloro-6-[(cyclohexylamino)methyl]phenoxy}acetamide hydrochloride may not be directly available, analogous compounds provide useful comparisons. For instance, Dichloro{2-methoxy-6-[(3-cyclohexylaminopropy-limino)methyl]phenolato}zinc(II) was described to form colorless block-shaped crystals under certain conditions, providing hints on the crystalline nature and potential solubility behaviors (Xiao Han et al., 2006).

Chemical Properties Analysis

Understanding the chemical properties, such as reactivity with specific reagents, stability under various conditions, and compatibility with functional groups, is crucial for the practical application of any compound. Although specific studies on this compound are not provided, insights can be drawn from similar chemical frameworks. For instance, the study of haloacetamides and haloacetaldehydes provides information on the potential reactivity of chlorinated acetamides under different conditions (Yi-Hsueh Chuang et al., 2015).